1-(2-fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine

• Molecular Formula: C14H18FN3O
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-5-methylpyrazol-4-amine
• InChI: InChI=1S/C14H18FN3O/c1-11-14(10-17-18(11)7-6-15)16-9-12-4-3-5-13(8-12)19-2/h3-5,8,10,16H,6-7,9H2,1-2H3
• InChI Key: YHABKGNVKDYRKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CCF)NCC2=CC(=CC=C2)OC

Description

The compound 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by a fluorinated ethyl chain, a 3-methoxybenzyl substituent, and a methyl group at the 5-position of the pyrazole ring. The presence of fluorine in the ethyl chain enhances metabolic stability and lipophilicity, while the 3-methoxybenzyl group may influence receptor binding affinity due to its electron-donating properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine typically involves multiple steps, starting from readily available precursors. The synthetic route may include the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of appropriate hydrazines with 1,3-diketones under acidic or basic conditions.

Introduction of the fluoroethyl group: This step involves the nucleophilic substitution reaction where a fluoroethyl halide reacts with the pyrazole derivative.

Attachment of the methoxyphenylmethyl group: This can be done via a nucleophilic substitution reaction using a methoxyphenylmethyl halide.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Fluoroethyl halides or methoxyphenylmethyl halides in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following structurally related compounds are discussed in the literature and patents, providing a basis for comparative analysis:

Compound Name	Key Substituents	Biological Relevance	Reference
1-(2-Fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine	2-Fluoroethyl, 3-methoxybenzyl, 5-methyl pyrazole	Hypothesized kinase inhibition or CNS activity (inference from structural analogs)	N/A
N-(4-Hydroxy-2-nitrophenyl)-formamide	Nitrophenyl, formamide	Intermediate in synthesis of bioactive molecules (e.g., antimicrobial agents)
{1-Methyl-5-[2-(5-trifluoromethyl-2H-[1,2,4]triazol-3-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-(4-trifluoromethyl-phenyl)-amine	Trifluoromethyl triazole, benzoimidazole	Kinase inhibition (e.g., JAK/STAT pathway)
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	Dimethoxyphenyl, 1-methyl pyrazole	Anticancer activity (e.g., tubulin polymerization inhibition)
N-(2-(Trifluoromethyl)benzyl)-3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-amine	Trifluoromethyl benzyl, pyrazole-quinoline hybrid	Antiproliferative activity (e.g., EGFR inhibition)

Key Comparative Observations:

Fluorinated Substituents :

• The 2-fluoroethyl group in the target compound contrasts with trifluoromethyl groups in patent examples . While trifluoromethyl groups enhance electronegativity and binding to hydrophobic pockets, the fluoroethyl chain may improve solubility and reduce off-target toxicity .
• Fluorine substitution in ethyl chains (vs. aryl rings) is less common in kinase inhibitors but may offer unique pharmacokinetic advantages .

Benzyl vs. Quinoline Hybrids: The 3-methoxybenzyl substituent in the target compound is structurally simpler than the quinoline-6-amine hybrid in . Quinoline hybrids often exhibit stronger π-π stacking interactions with enzyme active sites but may suffer from poor bioavailability .

Pyrazole Core Modifications :

• The 5-methyl pyrazole core in the target compound is analogous to 5-(3,4-dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine (). However, the dimethoxyphenyl group in the latter enhances planar stacking with tubulin, a feature absent in the target compound .

Biological Activity Trends :

• Compounds with trifluoromethyl triazole moieties (e.g., ) show potent kinase inhibition (IC₅₀ < 100 nM) but higher cytotoxicity (CC₅₀ ~ 10 µM). The target compound’s lack of a triazole ring may reduce potency but improve selectivity .

Data Tables

Table 1: Physicochemical Properties (Hypothetical for Target Compound)

Property	Target Compound	5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	N-(2-(Trifluoromethyl)benzyl)-3-(1-methyl-1H-pyrazol-4-yl)quinolin-6-amine
Molecular Weight (g/mol)	319.36	233.27	429.42
LogP (Predicted)	2.8	2.1	4.3
Hydrogen Bond Donors	1	2	1
Polar Surface Area (Ų)	45.6	64.3	78.9

Notes and Limitations

Data Gaps : Direct biological data for the target compound are absent in the provided evidence. Comparisons rely on structural analogs and inferred trends.

Synthetic Feasibility : The target compound’s synthesis likely parallels Buchwald–Hartwig amination methods (as in ) but requires optimization for the fluoroethyl group.

Safety Profile: Fluorinated ethyl chains may introduce neurotoxicity risks, necessitating in vivo studies (cf. non-fluorinated analogs in ).

Biological Activity

1-(2-fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine is a pyrazole derivative that has garnered interest due to its potential biological activities. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. This article reviews the biological activity of this specific compound based on available research findings.

Chemical Structure

The molecular formula of 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine is C13H16FN3O, with a molecular weight of approximately 251.29 g/mol. Its structure features a pyrazole ring substituted with a methoxybenzyl group and a fluoroethyl moiety, which may contribute to its biological properties.

Biological Activity Overview

Research indicates that pyrazole derivatives, including the compound , exhibit various biological activities. The following subsections summarize key findings related to its pharmacological effects.

Anticancer Activity

Studies have shown that certain pyrazole derivatives possess significant anticancer properties. For instance, compounds with similar structural motifs have demonstrated the ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The mechanism often involves the modulation of signaling pathways associated with cell growth and survival.

Anti-inflammatory Properties

Pyrazole derivatives are also recognized for their anti-inflammatory effects. They can inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This activity suggests potential therapeutic applications in treating inflammatory diseases.

Antimicrobial Effects

The antimicrobial properties of pyrazoles have been widely documented. Compounds similar to 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine have shown efficacy against various bacterial strains and fungi, indicating their potential use in developing new antimicrobial agents.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Inhibition of cancer cell proliferation
Anti-inflammatory	Reduced cytokine production
Antimicrobial	Efficacy against bacterial and fungal strains

Case Study: Anticancer Activity

In a study evaluating the anticancer effects of pyrazole derivatives, it was found that compounds with similar substitutions to 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine exhibited IC50 values in the micromolar range against various cancer cell lines, including breast and lung cancer cells. The study suggested that these compounds induce apoptosis through the activation of caspases and inhibition of the PI3K/Akt signaling pathway.

Case Study: Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory properties of pyrazole derivatives demonstrated that treatment with these compounds significantly reduced edema in animal models of inflammation. The study highlighted that the mechanism involved the suppression of NF-kB activation and subsequent downregulation of inflammatory mediators.